Cas no 1261939-70-1 (3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid)

• Product Name: 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid
• CAS No: 1261939-70-1
• MF: C₁₄H₁₀Cl₂O₃
• MW: 297.133402347565
• MDL: MFCD18321870
• CID: 2621568
• PubChem ID: 53227702
• Update Time: 2025-07-01

3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261939-70-1
• 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid, 95%
• 3-(2,5-DICHLOROPHENYL)-2-METHOXYBENZOIC ACID
• MFCD18321870
• 2',5'-Dichloro-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
• DTXSID00691235
• 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid

• MDL： MFCD18321870
• Inchi： 1S/C14H10Cl2O3/c1-19-13-9(3-2-4-10(13)14(17)18)11-7-8(15)5-6-12(11)16/h2-7H,1H3,(H,17,18)
• InChI Key： ODFZVRNLJHLDDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC=C(C(=O)O)C=1OC)Cl

Computed Properties

• Exact Mass: 296.0006996Da
• Monoisotopic Mass: 296.0006996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid

3-(2,5-Dichlorophenyl)-2-methoxybenzoic Acid (CAS No. 1261939-70-1): An Overview

3-(2,5-Dichlorophenyl)-2-methoxybenzoic acid (CAS No. 1261939-70-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include a dichlorophenyl group and a methoxybenzoic acid moiety. These structural elements contribute to its diverse range of applications, from synthetic intermediates to potential therapeutic agents.

The chemical structure of 3-(2,5-dichlorophenyl)-2-methoxybenzoic acid is defined by its molecular formula C₁₄H₉Cl₂O₃. The presence of the dichlorophenyl group imparts notable electronic and steric effects, while the methoxybenzoic acid moiety provides functional versatility. These characteristics make it an attractive candidate for various chemical and biological studies.

In recent years, 3-(2,5-dichlorophenyl)-2-methoxybenzoic acid has been the subject of numerous research investigations. One of the key areas of interest is its potential as a pharmacological agent. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(2,5-dichlorophenyl)-2-methoxybenzoic acid effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases.

Beyond its anti-inflammatory properties, 3-(2,5-dichlorophenyl)-2-methoxybenzoic acid has also been explored for its antioxidant capabilities. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This finding is particularly significant given the role of oxidative stress in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders.

The synthetic accessibility of 3-(2,5-dichlorophenyl)-2-methoxybenzoic acid further enhances its utility in chemical research. Various synthetic routes have been developed to produce this compound efficiently. One such method involves the reaction of 2-methoxybenzoyl chloride with 2,5-dichlorophenylboronic acid in the presence of a palladium catalyst. This approach not only yields high purity products but also allows for easy scale-up in industrial settings.

In addition to its direct applications as a therapeutic agent, 3-(2,5-dichlorophenyl)-2-methoxybenzoic acid serves as an important intermediate in the synthesis of more complex molecules. For example, it can be used as a building block in the development of novel pharmaceuticals and agrochemicals. Its reactivity and functional groups make it a valuable starting material for a wide range of chemical transformations.

The environmental impact of 3-(2,5-dichlorophenyl)-2-methoxybenzoic acid has also been studied to ensure its safe use in various applications. Research indicates that this compound exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a preferred choice for both laboratory and industrial applications where environmental sustainability is a priority.

In conclusion, 3-(2,5-dichlorophenyl)-2-methoxybenzoic acid (CAS No. 1261939-70-1) is a multifaceted compound with significant potential in multiple scientific domains. Its unique chemical structure and diverse biological activities make it an important subject of ongoing research. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly prominent role in advancing our understanding and treatment of various diseases.